Cas no 96606-37-0 (2,4,6-Trifluorobenzonitrile)

2,4,6-Trifluorobenzonitrile structure
2,4,6-Trifluorobenzonitrile structure
2,4,6-Trifluorobenzonitrile
96606-37-0
C7H2F3N
157.092691898346
MFCD00042399
61857
737177

2,4,6-Trifluorobenzonitrile Properties

Names and Identifiers

    • 2,4,6-Trifluorobenzonitrile
    • 2,4,6-Trifluorobenzo
    • 2,3-DIHYDROXY STYRENE
    • 2,4,6-Ditrfluorobenzonitrile
    • 2,4,6-F3-C6H2CN
    • 2,4,6-Trifluoro-benzonitrile
    • NC-2,4,6-F3-C6H2
    • 2,4,6-Trifluorobenzonitrile 98%
    • 2,4,6-Trifluorobenzonitrile98%
    • 2,4,6-TRIFLUOROBENZONITRILE,99%
    • Benzonitrile, 2,4,6-trifluoro-
    • 2,4,6-trifluorobenzenecarbonitrile
    • PubChem1565
    • KSC488G9F
    • HTKFGTCCOJIUIK-UHFFFAOYSA-N
    • BCP13068
    • BBL102000
    • STL555797
    • SBB064041
    • TRA0074040
    • AS01711
    • CM13152
    • SY006748
    • AB0011
    • 2,4,6-Trifluorobenzonitrile (ACI)
    • 2-(Ethylthio)-4,6-difluorobenzonitrile
    • CS-W017738
    • DTXCID30304245
    • AC-4107
    • T1908
    • CK2158
    • 103498-69-7
    • AKOS005762911
    • 2,4,6-Ditrfluoro-benzonitrile
    • SCHEMBL185766
    • DB-019830
    • DTXSID80353182
    • 2,4,6-trifluoro-benzonitrile
    • 2,4,6-Trifluorobenzonitrile, 97%
    • AS-45869
    • Benzonitrile, 2,4,6-trifluoro-, radical ion(1-) (9CI)
    • 96606-37-0
    • EN300-125463
    • MFCD00042399
    • +Expand
    • MFCD00042399
    • HTKFGTCCOJIUIK-UHFFFAOYSA-N
    • 1S/C7H2F3N/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H
    • N#CC1C(F)=CC(F)=CC=1F
    • 5512504

Computed Properties

  • 157.013934g/mol
  • 0
  • 1.9
  • 0
  • 4
  • 0
  • 157.013934g/mol
  • 157.013934g/mol
  • 23.8Ų
  • 11
  • 173
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 0

Experimental Properties

  • 1.97558
  • 23.79000
  • 1.413
  • 228.5℃/760mmHg
  • 58.0 to 61.0 deg-C
  • 92℃
  • Light yellow crystalline solid
  • Insoluble in water
  • 1.2465 (estimate)

2,4,6-Trifluorobenzonitrile Security Information

2,4,6-Trifluorobenzonitrile Customs Data

  • 2926909090
  • China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4,6-Trifluorobenzonitrile Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003G3O-1g
2,4,6-Trifluorobenzonitrile
96606-37-0 98%
1g
$4.00 2024-04-19
A2B Chem LLC
AB60036-1g
2,4,6-Trifluorobenzonitrile
96606-37-0 98%
1g
$4.00 2024-07-18
Aaron
AR003GC0-1g
2,4,6-Trifluorobenzonitrile
96606-37-0 95%
1g
$3.00 2024-07-18
abcr
AB112764-5 g
2,4,6-Trifluorobenzonitrile, 98%; .
96606-37-0 98%
5g
€66.70 2023-02-05
Alichem
A019000207-1kg
2,4,6-Trifluorobenzonitrile
96606-37-0 95%
1kg
$1399.00 2023-08-31
Ambeed
A107724-1g
2,4,6-Trifluorobenzonitrile
96606-37-0 98%
1g
$5.0 2024-04-15
Apollo Scientific
PC7283R-5g
2,4,6-Trifluorobenzonitrile
96606-37-0 98%
5g
£10.00 2023-09-02
Enamine
EN300-125463-0.05g
2,4,6-trifluorobenzonitrile
96606-37-0 95%
0.05g
$19.0 2023-06-08
eNovation Chemicals LLC
D688931-100g
2,4,6-Trifluorobenzonitrile
96606-37-0 98%
100g
$170 2022-10-14
Fluorochem
007487-1g
2,4,6-Trifluorobenzonitrile
96606-37-0 98%
1g
£10.00 2022-03-01

2,4,6-Trifluorobenzonitrile Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Tetraphenylphosphonium bromide ,  Zinc Solvents: Toluene ,  Water ;  rt → 80 °C
1.2 Reagents: Acetic acid ;  2 - 3 h, 90 - 95 °C
Reference
Process for preparation of halogen substituted benzoic acids
, India, , ,

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Zinc Solvents: Water ;  rt → 75 °C
1.2 Reagents: Formic acid ;  75 °C
Reference
Process for preparation of halogenated benzylamines by selective dehalogenation of halogenated benzonitriles and hydrogenation
, India, , ,

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Acetic acid ,  Zinc ,  Dipotassium phosphate Solvents: Water ;  2 - 3 h, 80 °C; 2 - 3 kg/cm2, 90 - 95 °C
Reference
Process for preparation of 2,4,6-trifluorobenzoic acid
, World Intellectual Property Organization, , ,

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Acetic acid ,  Zinc ,  Hydrochloric acid Solvents: Water ;  rt → 90 °C; 2 h, 90 °C; 4 h, 95 - 105 °C; 105 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7, rt
Reference
Method for preparing compound 2,4,6-trifluorobenzylamine from pentachlorobenzonitrile by fluorination, dechlorination and catalytic hydrogenation
, China, , ,

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Hydrogen ,  Diisopropylethylamine Catalysts: Palladium Solvents: Ethyl acetate ;  12 h, 0.5 MPa, 90 °C
Reference
Preparation method of 2,4,6-trifluorobenzylamine
, China, , ,

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Zinc ,  Sulfuric acid Solvents: Benzonitrile ,  Water
Reference
Preparation of aromatic halo nitriles.
, Japan, , ,

Synthetic Circuit 7

Reaction Conditions
Reference
2,4,6-Trifluorobenzonitrile
, Japan, , ,

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Potassium fluoride
Reference
2,4,6-Trifluorobenzonitrile
, Japan, , ,

Synthetic Circuit 9

Reaction Conditions
Reference
2,4,6-Trifluorobenzonitrile
, Japan, , ,

Synthetic Circuit 10

Reaction Conditions
1.1 Solvents: 1,4-Dioxane ;  3 h, 100 °C
Reference
Mechanistic Insights into C(sp2)-C(sp)N Reductive Elimination from Gold(III) Cyanide Complexes
Genoux, Alexandre; Gonzalez, Jorge A.; Merino, Estibaliz ; Nevado, Cristina, Angewandte Chemie, 2020, 59(41), 17881-17886

2,4,6-Trifluorobenzonitrile Raw materials

2,4,6-Trifluorobenzonitrile Preparation Products

2,4,6-Trifluorobenzonitrile Suppliers

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